Cas no 937047-04-6 (tert-butyl N-(4-bromo-2-cyano-pyrrol-1-yl)carbamate)

• Product Name: tert-butyl N-(4-bromo-2-cyano-pyrrol-1-yl)carbamate
• CAS No: 937047-04-6
• MF: C₁₀H₁₂BrN₃O₂
• MW: 286.12518119812
• MDL: MFCD15142762
• CID: 844615
• PubChem ID: 57955231
• Update Time: 2025-06-09

tert-butyl N-(4-bromo-2-cyano-pyrrol-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-bromo-2-cyano-1H-pyrrol-1-yl)carbamate
• 1-N-BOC-AMINO-4-BROMO-2-CYANO-1H-PYRROLE
• Carbamic acid, N-(4-bromo-2-cyano-1H-pyrrol-1-yl)-, 1,1-dimethylethyl ester
• tert-butyl N-(4-bromo-2-cyanopyrrol-1-yl)carbamate
• SIUZUFSQLYFQRR-UHFFFAOYSA-N
• 5930AC
• FCH1626046
• AK120755
• AX8246171
• tert-butyl N-(4-bromo-2-cyano-pyrrol-1-yl)carbamate
• 937047-04-6
• SB63909
• EC 810-525-4
• tert-Butyl(4-bromo-2-cyano-1H-pyrrol-1-yl)carbamate
• C77227
• NS00004623
• A922464
• BS-17937
• DTXSID60728470
• AKOS016011377
• CS-0112291
• SCHEMBL279792
• N-(4-bromo-2-cyano-1H-pyrrol-1-yl)carbamic acid 1,1-dimethylethyl ester
• DB-159013

• MDL： MFCD15142762
• Inchi： 1S/C10H12BrN3O2/c1-10(2,3)16-9(15)13-14-6-7(11)4-8(14)5-12/h4,6H,1-3H3,(H,13,15)
• InChI Key： SIUZUFSQLYFQRR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)N(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.01129g/mol
• Monoisotopic Mass: 285.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67
• XLogP3: 3

tert-butyl N-(4-bromo-2-cyano-pyrrol-1-yl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on tert-butyl N-(4-bromo-2-cyano-pyrrol-1-yl)carbamate

tert-Butyl N-(4-bromo-2-cyano-pyrrol-1-yl)carbamate (CAS No. 937047-04-6): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, tert-butyl N-(4-bromo-2-cyano-pyrrol-1-yl)carbamate (CAS No. 937047-04-6) has emerged as a pivotal intermediate for the construction of complex molecular architectures. This compound, characterized by its pyrrole core functionalized with bromo, cyano, and carbamate groups, offers unparalleled versatility in pharmaceutical and agrochemical research. Its unique structural features enable diverse transformations, making it a sought-after reagent in cross-coupling reactions, heterocyclic synthesis, and peptide modifications.

The growing interest in tert-butyl N-(4-bromo-2-cyano-pyrrol-1-yl)carbamate aligns with the surge in demand for high-value intermediates in drug discovery. Researchers frequently inquire about its synthetic applications, stability under various conditions, and commercial availability. Notably, its 4-bromo substitution facilitates palladium-catalyzed couplings, while the cyano group serves as a handle for further derivatization. These attributes position it as a cornerstone in the development of kinase inhibitors and anticancer agents, topics dominating recent scientific literature.

From an industrial perspective, scalability and cost-effective synthesis of CAS 937047-04-6 are critical considerations. Innovations in green chemistry have spurred optimization of its production, minimizing hazardous byproducts. Environmental concerns and regulatory pressures drive the adoption of catalytic methods and solvent-free protocols, reflecting broader trends in sustainable manufacturing. Users often search for alternative synthetic routes or purity enhancement techniques, underscoring the need for detailed technical guidance.

The compound’s role extends to material science, where its electron-deficient pyrrole moiety contributes to the design of organic semiconductors and photovoltaic materials. As renewable energy gains traction, queries about functionalized heterocycles for optoelectronic devices have surged. This interdisciplinary relevance highlights the importance of tert-butyl N-(4-bromo-2-cyano-pyrrol-1-yl)carbamate beyond traditional medicinal chemistry.

Analytical challenges, such as NMR characterization and HPLC purity analysis, are frequently discussed among practitioners. The compound’s crystalline properties and storage stability also warrant attention, especially for long-term research projects. Forums and academic platforms often feature debates on handling moisture-sensitive carbamates or preventing decomposition, reflecting practical hurdles in laboratory settings.

In summary, tert-butyl N-(4-bromo-2-cyano-pyrrol-1-yl)carbamate (CAS No. 937047-04-6) exemplifies the synergy between structural ingenuity and functional adaptability. Its applications span drug development, materials engineering, and catalysis, resonating with contemporary scientific priorities. As research evolves, this compound will undoubtedly remain at the forefront of innovative synthetic strategies, answering the call for efficiency and sustainability in chemical science.